N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-tert-butyl-4-(3-phenylpropanoylamino)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-20(2,3)22-19(24)16-10-12-17(13-11-16)21-18(23)14-9-15-7-5-4-6-8-15/h4-8,10-13H,9,14H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: WLZQVKZGMWXGKV-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Description

N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide, also known as TPPB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound was first synthesized in 2009 by a team of researchers at the University of California, San Francisco, and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide involves its binding to the TRPA1 ion channel, which is found on the surface of sensory neurons involved in pain perception. N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide binds to a specific site on the channel, causing it to become non-functional and preventing the transmission of pain signals. This mechanism of action is unique compared to other pain medications, which often target multiple ion channels and can cause unwanted side effects.
Biochemical and Physiological Effects
In addition to its effects on pain perception, N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has also been shown to have anti-inflammatory and neuroprotective effects. Studies have demonstrated that N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is able to reduce the production of inflammatory cytokines and protect neurons from oxidative stress, suggesting that it may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide for use in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is its relatively low solubility in water, which can make it difficult to use in certain experimental setups. Additionally, N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is a relatively new compound and its long-term safety and efficacy have not yet been fully established.

Future Directions

There are numerous potential future directions for research involving N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide, including further investigation of its mechanism of action and potential therapeutic applications. One area of interest is the development of new pain medications based on the structure of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide, which may have improved efficacy and fewer side effects than existing treatments. Additionally, research into the use of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide for the treatment of neurodegenerative diseases is an active area of investigation, with promising preliminary results suggesting that this compound may have potential as a neuroprotective agent.

Synthesis Methods

The synthesis of N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide involves a multi-step process that begins with the reaction of tert-butylamine and 4-chlorobenzoyl chloride to form N-(tert-butyl)-4-chlorobenzamide. This intermediate is then reacted with phenylacetic acid in the presence of a catalyst to form N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide. The final product is purified through a series of chromatography and recrystallization steps to obtain a high-purity sample suitable for research purposes.

Scientific Research Applications

N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide has been used in a variety of scientific research applications, including studies of pain perception, inflammation, and neurodegenerative diseases. One of the primary areas of interest for N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is its potential use as a therapeutic agent for the treatment of chronic pain. Studies have shown that N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide is able to block the activity of a specific ion channel, known as TRPA1, which is involved in the transmission of pain signals. This suggests that N-(tert-butyl)-4-[(3-phenylpropanoyl)amino]benzamide may be a promising candidate for the development of new pain medications with fewer side effects than currently available treatments.